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Compound of Interest

Compound Name: N-(2-Heptyl)aniline

Cat. No.: B3356673

A Technical Guide to the Physical Properties of
N-(2-Heptyl)aniline

This in-depth technical guide provides a comprehensive overview of the key physical properties
of N-(2-Heptyl)aniline, with a specific focus on its boiling point and solubility. This document is
intended for researchers, scientists, and professionals in the field of drug development and
organic synthesis.

Introduction

N-(2-Heptyl)aniline is an aromatic amine, a derivative of aniline with a heptyl group attached to
the nitrogen atom at the second position of the heptane chain. Understanding its physical
properties is crucial for its application in chemical synthesis, as a solvent, or as an intermediate
in the manufacturing of pharmaceuticals and other specialty chemicals. These properties
dictate the conditions required for handling, storage, and reaction processes.

Physical Properties

A summary of the key physical properties for N-alkylanilines is provided below. It is important to
note that while specific experimental data for N-(2-Heptyl)aniline is not readily available in the
cited literature, data for the isomeric N-heptylaniline provides a valuable reference point.

Data Presentation: Physical Properties of N-Heptylanilines
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N-heptylaniline (CAS:

N-(2-Heptyl)aniline

Property
3007-70-3) (Isomer)
No specific data available. The
boiling point is expected to be
slightly lower than N-
Boiling Point 160-161 °C at 21 Torr[1] heptylaniline due to the

branched alkyl chain, which
can reduce the effectiveness of

van der Waals forces.

Solubility in Water

Lower aliphatic amines are
soluble in water, but solubility
decreases as the molar mass
and the size of the
hydrophobic alkyl group
increase.[2][3] Higher amines
are generally insoluble in
water.[2][3]

Expected to be sparingly
soluble to insoluble in water
due to the large hydrophobic
heptyl group. The branched
chain may slightly increase
solubility compared to the
straight-chain isomer, but it will

still be minimal.

Solubility in Organic Solvents

Amines are generally soluble
in organic solvents like alcohol,

ether, and benzene.[2][3]

Expected to be soluble in
common organic solvents such
as alcohols, ethers, and

aromatic hydrocarbons.

Experimental Protocols

The following sections detail the generalized experimental methodologies for determining the

boiling point and solubility of a liquid aromatic amine like N-(2-Heptyl)aniline.

3.1. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For precise measurements, especially for substances that may decompose at their

atmospheric boiling point, distillation under reduced pressure is employed.

Methodology:
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Apparatus Setup: A distillation apparatus is assembled, consisting of a round-bottom flask, a
condenser, a receiving flask, and a thermometer. For reduced pressure distillation, a vacuum
pump and a manometer are connected to the system.

Sample Preparation: The liquid sample, N-(2-Heptyl)aniline, is placed in the round-bottom
flask along with boiling chips to ensure smooth boiling.

Heating and Distillation: The flask is gently heated. The temperature is recorded when the
liquid begins to boil and a steady stream of distillate is collected. For vacuum distillation, the
system is first evacuated to the desired pressure.

Data Recording: The boiling point is recorded as the temperature at which the vapor and
liquid are in equilibrium, indicated by a stable temperature reading on the thermometer
during distillation. The pressure at which the boiling point is measured must also be
recorded.

3.2. Determination of Solubility

Solubility tests are fundamental in characterizing a compound and are crucial for purification
and formulation processes.

Methodology for Qualitative Solubility Testing:

e Solvent Selection: A range of solvents should be tested, including water, dilute aqueous acid
(e.g., 5% HCI), dilute aqueous base (e.g., 5% NaOH), and common organic solvents (e.g.,
ethanol, diethyl ether, acetone).

Procedure:

[¢]

To a small test tube, add approximately 1 mL of the solvent.

o

Add a few drops of the liquid solute, N-(2-Heptyl)aniline.

[e]

Vigorously shake the test tube for 1-2 minutes.

o

Observe if the solute dissolves completely. The formation of a homogeneous solution
indicates solubility. The presence of two distinct layers or a cloudy suspension indicates
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insolubility or partial solubility.

e Interpretation:

o Solubility in water indicates the presence of polar functional groups capable of hydrogen
bonding. For N-(2-Heptyl)aniline, low solubility is expected.

o Solubility in dilute acid is characteristic of basic compounds like amines, which form water-
soluble salts.

o Solubility in organic solvents is typical for organic compounds with significant nonpolar
character.

Workflow for Physical Characterization

The following diagram illustrates the logical workflow for the physical characterization of a liquid
organic compound like N-(2-Heptyl)aniline.
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Physical Property Determination of N-(2-Heptyl)aniline
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Caption: Workflow for the Physical Characterization of N-(2-Heptyl)aniline.

In conclusion, while specific experimental data for N-(2-Heptyl)aniline is limited, its physical
properties can be reasonably predicted based on the behavior of analogous aromatic amines.
The experimental protocols outlined provide a solid foundation for the empirical determination
of its boiling point and solubility, which are essential parameters for its practical application in
research and industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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